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Introduction

Phosphorus is an essential macronutrient for plant growth, playing a critical role in energy

transfer, photosynthesis, and nutrient transport. The phosphorus content in fertilizers is a key

indicator of their quality and agronomic effectiveness. Fertilizer phosphate is typically

categorized into three fractions: water-soluble, citrate-soluble, and insoluble. The sum of the

water-soluble and citrate-soluble fractions is termed "available phosphate," which represents

the portion of phosphate that can be taken up by plants during a growing season. The neutral

ammonium citrate extraction method is a widely accepted regulatory procedure for determining

the available phosphate content in fertilizers. This method is crucial for quality control in

fertilizer production and for ensuring that products meet their label guarantees.

Principle of the Method

The determination of available phosphate is a sequential extraction process. First, the fertilizer

sample is extracted with water to dissolve the water-soluble phosphate fraction. The remaining

water-insoluble residue is then treated with a neutral (pH 7.0) triammonium citrate solution at

a specified temperature (typically 65°C).[1][2] This second extraction dissolves the citrate-

soluble phosphate fraction, which is primarily composed of dicalcium phosphate.[1][3] The

phosphate concentration in both the water and citrate extracts is then determined, often using

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b048046?utm_src=pdf-interest
https://www.benchchem.com/product/b048046?utm_src=pdf-body
https://academic.oup.com/jaoac/article-pdf/47/6/1048/32607801/jaoac1048.pdf
https://library.wur.nl/ojs/index.php/njas/article/download/17143/16557
https://academic.oup.com/jaoac/article-pdf/47/6/1048/32607801/jaoac1048.pdf
https://academic.oup.com/jaoac/article/47/6/1048/5729861
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


spectrophotometric, gravimetric, or inductively coupled plasma (ICP) methods.[4][5][6] The sum

of these two fractions provides the total available phosphate content of the fertilizer.

Experimental Protocols
This section provides a detailed methodology for determining water-soluble and citrate-soluble

phosphate in fertilizer samples.

1. Apparatus and Materials

Analytical balance (readability to 0.1 mg)

Mechanical shaker or rotary shaker

Water bath capable of maintaining 65°C ± 0.5°C

Volumetric flasks (various sizes: 250 mL, 500 mL, 1000 mL)

Filter paper (phosphate-free)

Erlenmeyer flasks (250 mL or 500 mL)

Pipettes and burettes

Spectrophotometer or ICP-OES instrument

Gooch crucible[4]

2. Reagent Preparation

Neutral Triammonium Citrate Solution (1.09 sp. gr., pH 7.0)

Dissolve 173 g of citric acid monohydrate in approximately 600 mL of distilled water.[1]

While cooling the solution, add concentrated ammonium hydroxide (NH4OH) until the

solution is neutral (pH 7.0) to a pH meter. The amount of ammonia required is typically

around 42 g of ammoniacal nitrogen.[2][7]

Allow the solution to cool to room temperature.
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Adjust the pH to 7.0 ± 0.02 using dilute NH4OH or citric acid solution.

Dilute the solution with distilled water to a final volume of 1 liter.

Confirm the specific gravity is 1.09 at 20°C.

Other Reagents

Reagents for the chosen final determination method (e.g., Vanadium Molybdate for

colorimetric analysis, or standard solutions for ICP).

3. Sample Preparation

Grind the fertilizer sample to pass through a sieve with 0.5 mm openings.[5][7]

Store the ground sample in a clean, dry, and tightly sealed container to prevent moisture

absorption.

4. Procedure for Water-Soluble Phosphate (P₂O₅)

Weigh 1 g (±0.001 g) of the prepared fertilizer sample into a 250 mL flask.[5]

Add 200 mL of distilled water at room temperature.

Stopper the flask and shake for 30 minutes on a rotary shaker.

Filter the solution through a dry, phosphate-free filter paper into a clean, dry volumetric flask.

Wash the residue on the filter paper with small portions of distilled water until the filtrate

volume reaches the flask's mark. Retain the filter paper and residue for the citrate-soluble

analysis.

Mix the filtrate thoroughly. This is the Water-Soluble Extract.

Determine the phosphate concentration in an aliquot of the Water-Soluble Extract using a

suitable analytical method (e.g., spectrophotometry).

5. Procedure for Citrate-Soluble Phosphate (P₂O₅)
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Carefully transfer the filter paper containing the water-insoluble residue from the previous

step into a 250 mL or 500 mL flask.

Add 100 mL of the pre-heated (65°C) neutral triammonium citrate solution to the flask.

Stopper the flask tightly and shake vigorously to disintegrate the filter paper and suspend the

residue.

Place the flask in a water bath maintained at 65°C and agitate for 1 hour.

After 1 hour, immediately remove the flask from the water bath and cool it to room

temperature.

Filter the contents into a clean volumetric flask, wash the residue with distilled water, and

dilute to the mark.

Mix the filtrate thoroughly. This is the Citrate-Soluble Extract.

Determine the phosphate concentration in an aliquot of the Citrate-Soluble Extract.

6. Calculation of Phosphate Content

Water-Soluble P₂O₅ (%) = (Concentration of P₂O₅ in extract (mg/L) × Volume of extract (L) ×

100) / (Sample weight (mg))

Citrate-Soluble P₂O₅ (%) = (Concentration of P₂O₅ in extract (mg/L) × Volume of extract (L) ×

100) / (Sample weight (mg))

Available P₂O₅ (%) = Water-Soluble P₂O₅ (%) + Citrate-Soluble P₂O₅ (%)

Data Presentation
The following table summarizes typical performance data for a validated method determining

available phosphate in fertilizers using an EDTA-ammonium citrate extraction followed by

colorimetric analysis, which demonstrates the reliability of citrate-based extraction methods.[8]
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Parameter Result

Linearity Range (as P) 0.01 - 20 mg/L

Average Recovery 101%

Recovery Range 99.2% - 103%

Average Bias 0.59%

Limit of Detection (LOD) 0.001% Available P₂O₅

Limit of Quantification (LOQ) 0.002% Available P₂O₅

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationships

between different phosphate fractions in fertilizers.
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Caption: Workflow for determining available phosphate.
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Caption: Relationship between fertilizer phosphate fractions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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